N-Hydroxybenzimidoyl chloride
Overview
Description
N-Hydroxybenzimidoyl chloride (NHBC) is an organic compound which is widely used in the synthesis of various organic compounds. It is a versatile reagent that can be used in a variety of synthetic processes and can be used to modify a wide range of molecules. NHBC is also used in the synthesis of drugs, polymers, and other materials. NHBC is a colorless liquid with a slightly pungent odor and is soluble in water and most organic solvents.
Scientific Research Applications
Amide Synthesis
N-Hydroxybenzimidoyl chloride plays a crucial role in the synthesis of amides. A novel amide-assisted rearrangement reaction has been established for efficiently synthesizing 1,3-diphenylurea derivatives from hydroxybenzimidoyl chloride. This process results in a variety of electronically and sterically diverse 1,3-diphenylurea derivatives with good to excellent yields, indicating its utility in organic synthesis (Song et al., 2021).
Synthesis of Isoxazoles
This compound is instrumental in synthesizing isoxazoles. A regioselective, solvent-free, and catalyst-free synthesis of isoxazoles has been developed under mechanochemical conditions, using ball milling of mixtures of this compound and enamino carbonyl compounds. This method produces isoxazoles with high yields up to 86%, showcasing its potential in environmentally friendly organic synthesis (Xu et al., 2018).
Radiofluorination for PET Imaging
This compound is utilized in the field of radiopharmaceuticals. Radiofluorinated benzimidoyl chlorides react rapidly with alkenes and alkynes under mild conditions, suitable for preparing low-molecular-weight radiopharmaceuticals. This is particularly significant in the development of new PET (Positron Emission Tomography) imaging agents, expanding the possibilities in medical diagnostics and research (Zlatopolskiy et al., 2012).
Synthesis of F-Labelled Isoxazoles
The use of this compound in synthesizing F-labelled isoxazoles, particularly for PET imaging applications, is noteworthy. It has been used as a building block in ruthenium-promoted 1,3-dipolar cycloaddition with alkynes, highlighting its role in advanced radiopharmaceutical synthesis (Roscales & Kniess, 2019).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
(Z)-N-hydroxybenzenecarboximidoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO/c8-7(9-10)6-4-2-1-3-5-6/h1-5,10H/b9-7- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYHKODORJRRYBU-CLFYSBASSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=NO)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=N/O)/Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
698-16-8 | |
Record name | alpha-chlorobenzaldoxime | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the primary use of N-Hydroxybenzimidoyl chloride in organic synthesis?
A1: this compound is a versatile precursor to nitrile oxides, highly reactive intermediates widely employed in the synthesis of heterocycles. Specifically, it is utilized in [3+2] cycloaddition reactions with various dipolarophiles like alkynes and enamino carbonyl compounds to construct isoxazoles. [, , ]
Q2: Can you describe the reaction mechanism of this compound with alkynes in the presence of a catalyst?
A2: While this compound can react with alkynes under thermal conditions, the reactions often lack regioselectivity. Employing a catalyst like [Cp*RuCl(cod)] enables a controlled [3+2] cycloaddition. The ruthenium catalyst likely coordinates with the alkyne, facilitating the cycloaddition with the in-situ generated nitrile oxide from this compound. This process favors the formation of 3,4-disubstituted isoxazoles with high regioselectivity. []
Q3: How is this compound utilized in the development of radiotracers?
A3: A significant application of this compound lies in developing fluorine-18 labeled radiotracers for Positron Emission Tomography (PET). The compound can be synthesized with a fluorine-18 labeled benzaldehyde moiety. This labeled this compound is then reacted with appropriate alkynes in the presence of [Cp*RuCl(cod)] catalyst to yield fluorine-18 labeled 3,4-diarylsubstituted isoxazoles. This approach was specifically used in synthesizing [18F]1b, a derivative of the COX-2 inhibitor valdecoxib. [, ]
Q4: Has this compound been used to synthesize other heterocycles besides isoxazoles?
A4: Yes, this compound is not limited to isoxazole synthesis. For instance, it reacts with polyfluorinated cyclohexa-2,5-dienones to generate fluorine-containing 1,4-dioxa-2-azaspiro[4.5]deca-2,6,9-trienes. These reactions showcase the compound's versatility in building diverse heterocyclic scaffolds. []
Q5: Are there any alternative synthetic routes for preparing the isoxazole scaffold that employ this compound?
A5: this compound can participate in cascade reactions to access complex isoxazole-containing structures. For example, it reacts with N-cyanomethylisoquinolinium chloride and various dipolarophiles like (E)-3-arylideneindolin-2-ones in a base-promoted double [3 + 2] cycloaddition. This cascade sequence affords novel spirocyclic isoxazolo[5,4-c]pyrrolo[2,1-a]isoquinolines with high diastereoselectivity, highlighting the potential for stereoselective synthesis. []
Q6: Can this compound be used to introduce functionalities other than the isoxazole ring?
A6: Indeed, this compound serves as a precursor for reagents beyond direct heterocycle formation. One example is its conversion to 1-bromoethene-1-sulfonyl fluoride (1-Br-ESF). This reagent offers three reactive handles: vinyl, bromide, and sulfonyl fluoride, enabling its use in various transformations, including sulfur(VI) fluoride exchange (SuFEx) click chemistry reactions. []
Q7: Can you elaborate on the role of this compound esters in photoinduced fluoroalkylations?
A8: this compound esters have emerged as efficient precursors for generating fluoroalkyl radicals in photoredox reactions. This strategy bypasses the challenge of directly utilizing fluoroalkyl carboxylate anions due to their high oxidation potentials. These esters enable decarboxylative hydrofluoroalkylation and heteroarylation of unactivated olefins under mild conditions. DFT calculations suggest a mechanism involving fluorocarbon radical intermediates, contrasting other redox-active esters that proceed through nitrogen radical pathways. []
Q8: What are the advantages of using this compound esters in decarboxylative borylation reactions?
A9: this compound esters facilitate the generation of both aryl and alkyl radicals, including challenging α-CF3 substituted substrates. These radicals readily undergo borylation reactions under mild photoinduced conditions to produce various aliphatic and aromatic boronic esters. This method offers a general and efficient strategy for accessing valuable boronate building blocks. []
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